4-(Chlorocarbonyl)-1-piperidinecarboxylic acid methyl ester

• IUPAC Name: methyl 4-carbonochloridoylpiperidine-1-carboxylate
• InChI: InChI=1S/C8H12ClNO3/c1-13-8(12)10-4-2-6(3-5-10)7(9)11/h6H,2-5H2,1H3
• InChI Key: SQCJDDDXBVKHHJ-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)N1CCC(CC1)C(=O)Cl
• Molecular Formula: C8H12ClNO3
• DSSTOX Substance ID: DTXSID90448417
• Molecular Weight: 205.64 g/mol
• CAS No.: 197585-43-6

Description

4-(Chlorocarbonyl)-1-piperidinecarboxylic acid methyl ester is a building block that can be used for the synthesis of various pharmaceutical compounds. It can be used for the preparation of benzophenone residues and also for the synthesis of novel bulky hydrophobic retinoids.

Synthesis Analysis

Esters are usually prepared from carboxylic acids by the methods already discussed. Thus, carboxylic acids are converted directly into esters by SN2 reaction of a carboxylate ion with a primary alkyl halide or by Fischer esterification of a carboxylic acid with an alcohol in the presence of a mineral acid catalyst. In addition, acid chlorides are converted into esters.

Molecular Structure Analysis

The molecular formula of this compound is C9H7ClO3. Its molecular weight is 198.6.

Chemical Reactions Analysis

Esters undergo hydrolysis under acidic or basic conditions, trans-esterification, aminolysis, reduction. Acidic hydrolysis of an ester gives a carboxylic acid and an alcohol. Basic hydrolysis of an ester gives a carboxylate salt and an alcohol.

Physical and Chemical Properties Analysis

Esters have polar bonds but do not engage in hydrogen bonding and are therefore intermediate in boiling points between the nonpolar alkanes and the alcohols, which engage in hydrogen bonding. Ester molecules can engage in hydrogen bonding with water, so esters of low molar mass are therefore somewhat soluble in water.

Mechanism of Action

The general mechanism of ester reactions involves nucleophilic acyl substitution of the carbonyl group. This page explains how esters react with different nucleophiles, such as water, alcohols, amines, and grignard reagents, and shows the detailed steps of the reaction mechanism.

Safety and Hazards

4-(Chlorocarbonyl)-1-piperidinecarboxylic acid methyl ester is harmful if swallowed. It causes severe skin burns and eye damage. It is recommended to avoid breathing dust, gas, or vapors, and to avoid contact with skin and eyes. Protective equipment should be worn when handling this compound.

Future Directions

4-(Chlorocarbonyl)-1-piperidinecarboxylic acid methyl ester, as a building block, has potential applications in the synthesis of various pharmaceutical compounds. Its future directions could be explored in the context of its applications in the pharmaceutical industry and other related fields.